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Compound of Interest

Compound Name: JBSNF-000028 free base

Cat. No.: B12391307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JBSNF-000028 is a potent and orally active small molecule inhibitor of Nicotinamide N-

methyltransferase (NNMT).[1][2] NNMT is a key metabolic enzyme that catalyzes the

methylation of nicotinamide to 1-methyl-nicotinamide (MNA).[3][4] Overexpression of NNMT

has been linked to various metabolic disorders, making it a significant target for therapeutic

intervention. The human osteosarcoma cell line, U2OS, is a valuable in vitro model for studying

the cellular activity of NNMT inhibitors due to its human origin and robust experimental

properties. These application notes provide detailed protocols for utilizing the U2OS cell line to

characterize the inhibitory effects of JBSNF-000028 on NNMT activity.
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Parameter
Species/Cell
Line

Value Assay Method Reference

IC₅₀
Human NNMT

(hNNMT)
0.033 µM Enzymatic Assay [1][3]

IC₅₀
Monkey NNMT

(mkNNMT)
0.19 µM Enzymatic Assay [1][3]

IC₅₀
Mouse NNMT

(mNNMT)
0.21 µM Enzymatic Assay [1][3]

IC₅₀
Human NNMT

(hNNMT)
0.13 µM

LC-MS/MS

Detection
[3]

EC₅₀ U2OS cells 2.5 µM

MNA Levels by

LC-MS/MS (24h

treatment)

[1][3][5][6][7]

Cytotoxicity of JBSNF-000028
Cell Line

Concentrati
on Range

Incubation
Time

Result
Assay
Method

Reference

HepG2 10 - 100 µM 72 hours

No

cytotoxicity

observed

CellTiter-Glo [3]

Signaling Pathway
The following diagram illustrates the metabolic pathway involving NNMT and the mechanism of

action for JBSNF-000028.
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Caption: NNMT catalyzes the methylation of Nicotinamide using SAM, producing MNA and

SAH. JBSNF-000028 inhibits this process.

Experimental Protocols
U2OS Cell Culture
A detailed protocol for the routine maintenance of U2OS cells.

Materials:

U2OS cell line (ATCC HTB-96)

DMEM (Gibco #11960)

Fetal Bovine Serum (FBS)

L-Glutamine

Penicillin-Streptomycin (Gibco #15140-122)

Trypsin-EDTA (0.05%) (Gibco #25300)
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Phosphate-Buffered Saline (PBS), Ca²⁺ and Mg²⁺ free

DMSO

10 cm² tissue culture dishes

15 ml and 50 ml conical tubes

Cryovials

Growth Medium Preparation:

To a 500 ml bottle of DMEM, add 50 ml of FBS (10% final concentration), 5 ml of L-

Glutamine (2 mM final concentration), and 5 ml of Penicillin-Streptomycin (100 units/ml

penicillin, 100 µg/ml streptomycin).

Store at 4°C.

Protocol for Thawing U2OS Cells:

Rapidly thaw a cryovial of U2OS cells in a 37°C water bath.

Transfer the thawed cell suspension to a 15 ml conical tube containing 9 ml of pre-warmed

growth medium.

Centrifuge at 1500 rpm for 5 minutes.

Aspirate the supernatant and resuspend the cell pellet in 10 ml of fresh growth medium.

Transfer the cell suspension to a 10 cm² tissue culture dish.

Incubate at 37°C in a humidified atmosphere with 5% CO₂.

Protocol for Subculturing U2OS Cells:

Change the growth medium every 2-3 days.

When cells reach 85% confluency, aspirate the growth medium.
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Wash the cell monolayer with 5 ml of PBS.

Add 5 ml of Trypsin-EDTA solution and incubate at 37°C until cells detach.

Add 5 ml of fresh growth medium to inactivate the trypsin.

Collect the cell suspension in a 15 ml conical tube and centrifuge at 1500 rpm for 5 minutes.

Aspirate the supernatant and resuspend the cell pellet in fresh growth medium.

Split the cells at a ratio of 1:4 to 1:6 into new culture vessels.

Incubate at 37°C and 5% CO₂.

Protocol for Freezing U2OS Cells:

Follow steps 1-7 of the subculturing protocol.

Resuspend the cell pellet in freezing medium (growth medium with 5% DMSO) at a

concentration of 2-5 x 10⁶ cells/ml.

Aliquot 1 ml of the cell suspension into cryovials.

Place the cryovials in a controlled-rate freezing container at -80°C for 24 hours.

Transfer the vials to liquid nitrogen for long-term storage.

NNMT Inhibition Assay in U2OS Cells
This protocol describes the treatment of U2OS cells with JBSNF-000028 and subsequent

measurement of MNA levels.

Materials:

U2OS cells

Growth medium

JBSNF-000028
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DMSO

6-well tissue culture plates

LC-MS/MS system

Experimental Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12391307?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/jbsnf-000028
https://www.medchemexpress.com/jbsnf-000028.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9474883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9474883/
https://pubmed.ncbi.nlm.nih.gov/36104373/
https://pubmed.ncbi.nlm.nih.gov/36104373/
https://www.medchemexpress.com/jbsnf-000028-hydrochloride.html
https://www.medchemexpress.com/jbsnf-000028-tfa.html
https://www.targetmol.com/compound/jbsnf_000028_tfa
https://www.benchchem.com/product/b12391307#jbsnf-000028-u2os-cell-line-experiment
https://www.benchchem.com/product/b12391307#jbsnf-000028-u2os-cell-line-experiment
https://www.benchchem.com/product/b12391307#jbsnf-000028-u2os-cell-line-experiment
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12391307?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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